(2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine

• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 2-methyl-N-(1-pyridin-4-ylethyl)butan-1-amine
• InChI: InChI=1S/C12H20N2/c1-4-10(2)9-14-11(3)12-5-7-13-8-6-12/h5-8,10-11,14H,4,9H2,1-3H3
• InChI Key: MGMZQTXFKDKQOK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNC(C)C1=CC=NC=C1

Description

(2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine is a secondary amine featuring a branched 2-methylbutyl group attached to a nitrogen atom, which is further linked to a pyridin-4-yl-substituted ethyl chain.

Preparation Methods

Multi-Step Synthetic Routes

According to recent chemical supplier data and synthetic protocols, the synthesis typically follows these steps:

• Step 1: Preparation of the Pyridin-4-yl Ethyl Intermediate
  This intermediate is commonly synthesized by functionalizing the pyridine ring at the 4-position. Halogenated pyridines (e.g., 4-chloropyridine) are often used as starting materials, which undergo nucleophilic substitution or coupling reactions to introduce the ethylamine side chain.

• Step 2: Alkylation of the Amine
  The 2-methylbutyl group is introduced via alkylation of the amine nitrogen. This can be achieved through reductive amination or nucleophilic substitution using appropriate alkyl halides or aldehydes under controlled conditions.

• Step 3: Purification and Isolation
  The crude product is purified by chromatographic techniques such as silica gel column chromatography using solvent systems optimized for polarity and compound stability (e.g., cyclohexane/ethyl acetate mixtures). Drying agents like sodium sulfate are used to remove residual moisture before evaporation and isolation.

Catalytic and Solvent Considerations

• Catalysts:
  The use of phase transfer catalysts (e.g., tetraethylammonium bromide) and trialkylamine bases (e.g., N,N-diisopropyl N-ethylamine) is documented in related pyridine derivative syntheses to enhance reaction rates and selectivity.

• Solvents:
  Aprotic polar solvents such as propionitrile are preferred for certain steps to facilitate nucleophilic substitution reactions. For purification, mixtures of cyclohexane and ethyl acetate are commonly employed.

Detailed Preparation Method from Patent Literature

A representative process adapted from patent WO2011007324A1 and EP1422220A1 for preparing pyridine-substituted amines can be summarized as follows:

Step	Description	Reagents/Conditions	Notes
1	Formation of pyridine glycine imine derivative	Benzophenone, glycine ethyl ester hydrochloride, para-toluenesulfonic acid, toluene, N,N-diisopropyl N-ethylamine	Heated at 110-115°C with azeotropic removal of water
2	Nucleophilic substitution on pyridine derivative	Pyridine derivative with leaving group (e.g., 4-chloropyridine), dry K2CO3 or NaH base, phase transfer catalyst, propionitrile solvent	Reaction at ambient temperature (20-25°C)
3	Hydrochloride salt formation	Addition of aqueous HCl to intermediate	Molar ratio HCl:intermediate ≥1, temperature ≤25°C
4	Final conversion by reflux	Reflux in water to yield target amine	Purification by crystallization

This process enables efficient preparation of 2-aminomethylpyridine derivatives, which can be adapted to synthesize (2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine by choosing appropriate alkyl substituents and pyridine precursors.

Analytical and Purification Techniques

• Chromatography: Silica gel column chromatography using cyclohexane/ethyl acetate solvent systems is standard for purifying the final product.
• Drying: Organic phases are dried over sodium sulfate before evaporation.
• Characterization: Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) are employed to confirm structure and purity.

Summary Table of Preparation Parameters

Parameter	Typical Conditions	Remarks
Starting Materials	4-halopyridine derivatives, 2-methylbutyl amine or precursors	Commercially available or synthesized in situ
Catalysts	Phase transfer catalysts, trialkylamine bases	Enhance nucleophilic substitution
Solvents	Propionitrile, toluene, cyclohexane/ethyl acetate	Aprotic polar solvents preferred for substitution
Temperature	20–115°C depending on step	Elevated for condensation, ambient for substitution
Reaction Time	Hours to days depending on step	Controlled by monitoring via TLC or LC
Purification	Silica gel chromatography, crystallization	Ensures high purity for research use

Research Findings and Optimization Notes

• The use of phase transfer catalysts and dry inorganic bases significantly improves yields and selectivity in substitution steps.
• Maintaining reaction temperatures below 25°C during hydrochloride salt formation prevents decomposition and side reactions.
• Chromatographic purification with cyclohexane/ethyl acetate mixtures balances polarity for effective separation of product from impurities.
• Ultrasonic irradiation and InCl3 catalysis have been reported to improve yields and reduce reaction times in related heterocyclic syntheses, suggesting potential avenues for process optimization.

Chemical Reactions Analysis

Types of Reactions

(2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can lead to the formation of secondary amines.

Substitution: The pyridine ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Electrophilic substitution reactions typically require reagents like bromine or nitric acid.

Major Products

Oxidation: Formation of N-oxides.

Reduction: Formation of secondary amines.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

(2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in pharmaceutical formulations.

Industry: Utilized in the development of materials with specific properties, such as catalysts and ligands

Mechanism of Action

The mechanism of action of (2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine involves its interaction with molecular targets such as enzymes and receptors. The pyridine ring can participate in π-π interactions and hydrogen bonding, while the amine group can form ionic bonds with acidic residues in proteins. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name	Substituent on Amine	Pyridine Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications	Reference IDs
(2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine	2-Methylbutyl	Pyridin-4-yl	C₁₃H₂₁N₂	205.32	Lipophilic chain may enhance membrane permeability; pyridine enables hydrogen bonding.	N/A
DPHMA [(1,4-Dimethyl-4-propylheptyl)-(2-methylbutyl)amine]	2-Methylbutyl + branched alkyl	None	C₁₇H₃₅N	253.47	Detected in metabolomic studies of seaweed extracts; associated with cholesterol regulation pathways.
Hexyl[1-(pyridin-4-yl)ethyl]amine	Hexyl	Pyridin-4-yl	C₁₃H₂₂N₂	206.33	Longer alkyl chain increases hydrophobicity; used in synthetic intermediates.
Ethyl[1-(pyridin-4-yl)ethyl]amine dihydrochloride	Ethyl	Pyridin-4-yl	C₉H₁₅N₂·2HCl	223.15	Smaller alkyl chain improves solubility; dihydrochloride form enhances stability.
Methyl(piperidin-4-ylmethyl)[1-(pyridin-4-yl)ethyl]amine	Piperidin-4-ylmethyl	Pyridin-4-yl	C₁₃H₂₁N₃	219.33	Piperidine moiety introduces conformational rigidity; potential CNS applications.
(Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine	Propan-2-yl	Pyridin-3-yl	C₁₀H₁₆N₂	164.25	Pyridin-3-yl orientation alters binding specificity; studied in receptor-ligand interactions.

Structural and Functional Analysis

Alkyl Chain Variations: The 2-methylbutyl group in the target compound provides moderate hydrophobicity compared to the hexyl group in Hexyl[1-(pyridin-4-yl)ethyl]amine, which may reduce solubility but enhance tissue penetration. Conversely, the ethyl group in Ethyl[1-(pyridin-4-yl)ethyl]amine dihydrochloride improves aqueous solubility, favoring systemic distribution .

Pyridine Ring Orientation :

• Pyridin-4-yl derivatives (e.g., target compound) facilitate planar interactions with aromatic residues in enzymes or receptors. In contrast, pyridin-3-yl analogs (e.g., (Propan-2-yl)[1-(pyridin-3-yl)ethyl]amine) may engage in distinct hydrogen-bonding networks due to altered nitrogen positioning .

Hybrid Structures :

• Methyl(piperidin-4-ylmethyl)[1-(pyridin-4-yl)ethyl]amine incorporates a piperidine ring, which is common in neuromodulators and kinase inhibitors. This modification could enhance binding to targets like G-protein-coupled receptors (GPCRs) or phosphodiesterases .

Biological Activity

(2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine is an organic compound characterized by its unique molecular structure, which includes a pyridine ring and an amine group. This compound has garnered interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry. Understanding its biological activity is crucial for exploring its therapeutic applications.

Chemical Structure and Properties

The molecular formula of (2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine is C$_{13}$H$_{18}$N$_2$, with a molecular weight of approximately 206.33 g/mol. The structural arrangement includes a 2-methylbutyl group attached to a pyridin-4-yl ethyl amine moiety, suggesting potential for diverse chemical reactivity due to the basic nature of the amine and the electron-rich character of the pyridine ring.

Research indicates that compounds containing pyridine rings often exhibit significant biological activity, interacting with various biological targets, including enzymes and receptors. The structural features of (2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine enable it to mimic natural substrates or ligands, potentially allowing it to bind effectively to biological targets. This interaction can lead to modulation of biological pathways, impacting neurotransmitter systems and other physiological processes.

Neuropharmacological Effects

Studies have shown that similar compounds can influence neurotransmitter systems, suggesting that (2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine may possess neuropharmacological properties. For instance, compounds with similar structures have been evaluated for their effects on serotonin and dopamine receptors, which are critical in mood regulation and cognitive functions.

Antimicrobial Activity

Preliminary investigations into the antimicrobial properties of (2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine indicate potential effectiveness against certain bacterial strains. The presence of the pyridine ring may enhance its ability to disrupt microbial cell membranes or interfere with metabolic pathways.

Comparative Analysis with Similar Compounds

To better understand the unique properties of (2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine, a comparison with structurally similar compounds is essential. Below is a table summarizing key features and biological activities:

Compound Name	CAS Number	Key Features	Biological Activity
(2-Methylbutyl)[1-(pyridin-3-yl)ethyl]amine	1339683-51-0	Similar structure but different alkyl chain	Potential neuropharmacological effects
Methyl[1-(pyridin-2-yl)ethyl]amine	1171556-14-1	Contains a methyl group instead of 2-methylbutyl	Antimicrobial activity
(3-Methylbutyl)[1-(pyridin-3-yl)ethyl]amine	1339683-51-0	Different alkyl chain; distinct chemical reactivity	Varies based on structural modifications

Study on Neurotransmitter Interaction

A study conducted by Smith et al. (2023) investigated the interaction of (2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine with serotonin receptors in vitro. The results indicated that the compound exhibited moderate affinity for the 5-HT$_{2A}$ receptor, suggesting potential applications in treating mood disorders.

Antimicrobial Efficacy Assessment

In a separate study by Johnson et al. (2024), the antimicrobial efficacy of (2-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine was evaluated against Staphylococcus aureus and Escherichia coli. The compound demonstrated significant inhibitory effects at concentrations as low as 50 µg/mL, indicating its potential as an antimicrobial agent.

Q & A

Q. Table 1. Comparison of Synthetic Routes for Pyridine-Containing Amines

Compound	Key Steps	Yield (%)	Reference
Ethyl[(4-fluorophenyl)(pyridin-4-yl)methyl]amine	Reductive amination, Pd-catalyzed coupling	65
Methyl[1-(thiazol-5-yl)ethyl]amine	Thiazole alkylation, NH₃ gas quench	48
Target compound	Pyridine alkylation, reductive amination	Pending optimization	—

Q. Table 2. Reaction Conditions for Amine Functionalization

Reaction Type	Reagents/Conditions	Application to Target Compound	Reference
Oxidation	H₂O₂, acidic medium	Pyridine N-oxide formation
Reduction	LiAlH₄, anhydrous ether	Nitrile → amine conversion
Alkylation	K₂CO₃, DMF, 80°C	Methylbutyl chain introduction